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Compound Focus: (+)-alpha-Funebrene

CAS No.: 50894-66-1

Cat. No.: S1910352

Research on Related Plant Compounds

While data on alpha-funebrene is limited, significant research exists on other antifungal compounds from

various plants. The table below summarizes key findings from the search results, which may provide a useful

context for your research.

Target
Key Antifungal L . - L
Plant Source Fungal Experimental Findings Citation
Compound(s)
Pathogens
Artemisia Essential Oil Fusarium Petroleum ether extract
annua (Camphor, oxysporum, F. significantly inhibited root rot in
Camphene, 3- solani Panax notoginseng in vivo. [1]
Caryophyllene,
Germacrene D)
Potato a-Solanine, a- Various o-Chaconine & caffeic acid
(Solanum Chaconine, Caffeic fungal showed synergistic antifungal
tuberosum) Acid species activity; efficacy is species-

dependent and relates to fungal
membrane sterol patterns. [2]
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Key Antifungal Target ) o o
Plant Source Fungal Experimental Findings Citation
Compound(s)
Pathogens
Strawberry a-Solanine (externally  Curvularia Treatment (5 mg/mL) inhibited
Pathogen applied) trifolii spore germination;
Study transcriptomics indicated it
induced oxidative stress and
disrupted lipid biosynthesis in
the fungus. [3]
Broccoli Raab  Polyphenols, N/A (Tested Crude extract from plants grown
Microgreens Flavonoids on human under red-blue light had higher
cells) polyphenol content and stronger

antioxidant activity against
oxidative stress. [4]

Detailed Experimental Protocols

For researchers looking to conduct similar studies, here are the methodologies used in the cited literature to

identify and test plant-based antifungal compounds.

o Extraction and Analysis of Essential Oils (from Artemisia annua)

o Plant Material Preparation: Leaves are dried, powdered, and subjected to steam distillation for
6 hours to collect essential oil. [1]

o Compound Identification: The chemical composition of the oil is determined using Gas
Chromatography-Mass Spectrometry (GC-MS). Key compounds like camphor and (3-
caryophyllene are identified this way. [1]

o In Vivo Antifungal Assay: The potency of extracts (e.g., petroleum ether) is validated in live
plant models (Panax notoginseng) to assess disease suppression. [1]

o Assessing Synergistic Antifungal Effects

o Minimum Inhibitory Concentration (MIC) Assays: Used to determine the lowest
concentration of individual compounds (e.g., glycoalkaloids like a-chaconine and phenolic acids
like caffeic acid) required to inhibit fungal growth. [2]
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o Membrane Fluidity Measurement: The generalized polarization of fungal membranes is
calculated to investigate the mechanism of action, often showing membrane disruption. [2]
o Sterol Pattern Analysis: Liquid Chromatography-Mass Spectrometry (LC/IMS) is used to

analyze the sterol composition of fungal membranes, which is linked to their resistance to
specific compounds. [2]

e Transcriptomic and Metabolomic Profiling

o Treatment and RNA Sequencing: A pathogenic fungus (e.g., Curvularia trifolii) is treated with
a compound like a-solanine. Total RNA is then extracted from both treated and control samples
for lllumina sequencing. [3]

o Differential Expression Analysis: Sequencing reads are assembled and mapped to a
reference genome. Tools like edgeR or DESeq2 are used to identify differentially expressed
genes (DEGS). [3]

o Metabolite Extraction and Profiling: Metabolites are extracted and analyzed using Ultra-High
Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) to
identify changes in metabolic pathways. [3]

Research Workflow for Antifungal Plant Compounds

The following diagram outlines a generalized experimental workflow, based on the protocols above, for

identifying and characterizing antifungal compounds from plants.
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Insights for Future Research

The absence of direct data on alpha-funebrene highlights a potential gap in the literature. To advance

research in this area, you could consider:
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e Exploring Related Species: Focus on the Asteraceae family, to which Artemisia belongs, as it is a
known rich source of diverse terpenoid compounds. [1]

e Employing OMICs Technologies: As seen in the studies, using transcriptomics and
metabolomics is powerful for uncovering biosynthetic pathways and the antifungal mechanisms of
novel compounds. [5] [3]

¢ Investigating Synergy: The research on potato glycoalkaloids demonstrates that combining
compounds can enhance efficacy and is a critical area for developing natural fungicides. [2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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